2-chloro-N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-(7-chloro-2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-6-fluorobenzamide
• InChI: InChI=1S/C16H10Cl2FN3O2/c1-8-14(16(24)22-7-9(17)5-6-12(22)20-8)21-15(23)13-10(18)3-2-4-11(13)19/h2-7H,1H3,(H,21,23)
• InChI Key: AJMDNEPDJMVSRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=C(C=CC2=N1)Cl)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H10Cl2FN3O2
• Molecular Weight: 366.2 g/mol

Description

2-chloro-N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C16H10Cl2FN3O2 and its molecular weight is 366.17. The purity is usually 95%.
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Scientific Research Applications

Tautomerism and Molecular Interactions

Research into nucleic acid bases, including pyrimidine derivatives, has explored tautomerism and the effects of molecular interactions on tautomeric equilibria. Studies have shown that the environment can significantly influence the stability of tautomers, which has implications for understanding DNA mutations and the design of nucleic acid-based drugs (Person et al., 1989).

Fluorinated Pyrimidines in Cancer Treatment

Fluorinated pyrimidines, such as 5-Fluorouracil, have been widely studied for their roles in cancer treatment. These compounds interfere with DNA and RNA synthesis, showcasing the importance of fluorination in enhancing the efficacy and selectivity of chemotherapeutic agents (Gmeiner, 2020).

Pesticide Biomarker Studies

The compound's related family, chloropyrifos, a pyridinyl compound, has been investigated for its environmental and health impacts, highlighting the importance of understanding the fate and behavior of such compounds in ecosystems (Egeghy et al., 2011).

Synthesis and Applications of Fluorinated Compounds

The synthesis of fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, demonstrates the relevance of fluorination in developing pharmaceuticals and agrochemicals, providing a context for the synthesis and application of complex fluorinated molecules (Qiu et al., 2009).

Hybrid Catalysts in Medicinal Chemistry

Hybrid catalysts have been used to synthesize pyrimidine derivatives, indicating the versatility of these compounds in drug development and the importance of catalysis in enhancing the efficiency of synthesis (Parmar et al., 2023).